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Compound of Interest

Compound Name: ER-27319 maleate

Cat. No.: B1671605 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
ER-27319 maleate is a potent and selective inhibitor of Spleen tyrosine kinase (Syk), a key

mediator in the signaling pathways of various immune receptors.[1] Accurate and consistent

preparation of stock solutions is crucial for obtaining reliable and reproducible results in

downstream applications, including cell-based assays and biochemical screens. This document

provides a detailed protocol for the preparation, storage, and handling of ER-27319 maleate
stock solutions using Dimethyl Sulfoxide (DMSO) as the solvent.

Physicochemical Properties of ER-27319 Maleate
A summary of the key physicochemical properties of ER-27319 maleate is presented below.

These values are essential for accurate stock solution preparation.
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Property Value Source(s)

Molecular Weight 396.17 g/mol

Formula C₁₈H₂₀N₂O · C₄H₄O₄

Solubility in DMSO Up to 100 mM

Purity ≥98% (HPLC)

Appearance Yellow solid [2]

Storage (Solid) Desiccate at +4°C

Note: The batch-specific molecular weight can vary due to hydration. Always refer to the

Certificate of Analysis (CoA) or the vial label for the most accurate value before preparation.

Experimental Protocol: Stock Solution Preparation
This protocol details the steps to prepare a 10 mM stock solution of ER-27319 maleate in

DMSO. The same principles can be applied to prepare other concentrations.

Materials and Equipment
ER-27319 maleate powder

Anhydrous, cell culture grade Dimethyl Sulfoxide (DMSO)

Calibrated analytical balance

Sterile microcentrifuge tubes (e.g., 1.5 mL)

Sterile, filtered pipette tips and calibrated pipettors

Vortex mixer

Sonicating water bath (optional)

Personal Protective Equipment (PPE): lab coat, gloves, and safety glasses
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Calculation of Required Mass
To prepare a stock solution of a specific molarity, use the following formula:

Mass (mg) = Desired Concentration (mM) × Desired Volume (mL) × Molecular Weight ( g/mol )

× 0.001

Example Calculation for 1 mL of a 10 mM Stock Solution:

Mass (mg) = 10 mM × 1 mL × 396.17 g/mol × 0.001

Mass (mg) = 3.96 mg

Step-by-Step Procedure
Preparation: Before starting, allow the ER-27319 maleate vial to equilibrate to room

temperature to prevent condensation. Ensure all equipment is clean and sterile.

Weighing: Tare a sterile 1.5 mL microcentrifuge tube on the analytical balance. Carefully

weigh the calculated mass (e.g., 3.96 mg) of the ER-27319 maleate powder into the tube.

Dissolution: Add the calculated volume of anhydrous DMSO (e.g., 1 mL for a 10 mM solution

from 3.96 mg) to the microcentrifuge tube containing the powder.

Mixing: Close the tube tightly and vortex for 1-2 minutes until the compound is completely

dissolved.[3] A clear solution with no visible particulates should be obtained.

Assisted Solubilization (If Necessary): If the compound does not fully dissolve, sonicate the

tube in a water bath for several minutes or warm it gently in a 37°C water bath.[4][5] Be

cautious with heating, as it can degrade some compounds.

Aliquoting and Storage: To avoid repeated freeze-thaw cycles which can degrade the

compound, aliquot the stock solution into smaller, single-use working volumes (e.g., 10-20

µL) in sterile microcentrifuge tubes.[3][4]

Storage: Store the aliquots at -20°C or -80°C for long-term stability.[5]

Data Presentation: Stock Solution Volumes
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The following table provides pre-calculated solvent volumes required to prepare various stock

solution concentrations from standard masses of ER-27319 maleate (MW = 396.17 g/mol ).

Desired
Concentration

Volume of DMSO
for 1 mg

Volume of DMSO
for 5 mg

Volume of DMSO
for 10 mg

1 mM 2.52 mL 12.62 mL 25.24 mL

5 mM 0.50 mL 2.52 mL 5.05 mL

10 mM 0.25 mL 1.26 mL 2.52 mL

50 mM 0.05 mL 0.25 mL 0.50 mL

100 mM 0.025 mL 0.126 mL 0.25 mL

Visualization of Protocols and Pathways
ER-27319 Maleate Mechanism of Action
ER-27319 selectively inhibits the tyrosine phosphorylation of Syk, which is activated following

the engagement of receptors like FcεRI in mast cells.[6] This inhibition abrogates downstream

signaling events, leading to a reduction in the release of allergic mediators.

Mast Cell

FcεRI Receptor Syk Kinase
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Click to download full resolution via product page

Caption: Mechanism of ER-27319 maleate inhibiting Syk kinase.

Experimental Workflow for Stock Solution Preparation
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The following diagram illustrates the logical flow of the protocol for preparing the ER-27319
maleate stock solution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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